Cas no 130783-02-7 (3,5-Bis(trifluoromethyl)thiophenol)

3,5-Bis(trifluoromethyl)thiophenol Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)benzenethiol
• 3,5-BIS(TRIFLUOROMETHYL)THIOPHENOL
• 1-bromo-3,5-bis(trifluoromethyl)benzene
• 3,5-bis(trifluoromethyl)benzene-1-thiol
• 3,5-bis(trifluoromethyl)thiolbenzene
• 3,5-bis-trifluoromethylphenylthiol
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-5-thio-m-xylene, 3,5-Bis(trifluoromethyl)phenyl mercaptan
• 3,5-Bis(trifluoromethyl)thiophenol95%
• 3,5-Bis(trifluoromethyl)thiophenol 95%
• 3,5-Bis(trifluoromethyl)thiophenol,98%
• 3,5-Bis(trifluoromethyl)benzenethiol 97%
• J-511236
• DTXSID20333802
• Benzenethiol, 3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)benzenethiol, 97%
• SCHEMBL440730
• 130783-02-7
• CS-W009357
• EN300-1929054
• 3,5-bis(trifluoromethyl)-benzenethiol
• A2731
• B2391
• PS-7523
• FT-0643140
• MFCD00042273
• AC-14119
• CHEMBL4632641
• C8H4F6S
• 3,5-Bis(trifluoromethyl)benzenethiol #
• AKOS005254445
• BBL103117
• STL556927
• DB-041986
• 3,5-Bis(trifluoromethyl)thiophenol
• 3,5-BIS(TRIFLUOROMETHYL)BENZENETHIOL
• 3,5-bis(trifluoroMethyl)benzene-1-thiol
• +Expand

• MDL： MFCD00042273
• InChIKey： KCAQWPZIMLLEAF-UHFFFAOYSA-N
• Inchi： 1S/C8H4F6S/c9-7(10,11)4-1-5(8(12,13)14)3-6(15)2-4/h1-3,15H
• SMILES： SC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 245.99400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.985965
• Heavy Atom Count: 15
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 1

Experimental Properties

• LogP: 4.01290
• PSA: 38.80000
• Refractive Index: n20/D 1.442(lit.)
• Water Partition Coefficient: Insoluble in water but soluble in alcohol and ether.
• Boiling Point: 167 °C(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Color/Form: Odorous colorless liquid
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 1.46 g/mL at 25 °C(lit.)

3,5-Bis(trifluoromethyl)thiophenol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

3,5-Bis(trifluoromethyl)thiophenol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether